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A comprehensive evaluation of the degree of conversion of Heliosit orthodontic adhesive
under rapid, high-intensity light-curing protocols reveals a significant reduction in
polymerization efficiency compared to conventional curing methods. This guide provides a
detailed comparison with other commercially available orthodontic adhesives, supported by
experimental data, to inform researchers and dental professionals on the potential clinical
implications of accelerated curing schedules.

Recent advancements in dental light-curing technology have introduced high-intensity LED
units capable of significantly reducing curing times. However, the impact of these rapid curing
protocols on the polymerization efficiency of orthodontic adhesives, such as Heliosit, remains
a critical area of investigation. Inadequate polymerization, indicated by a lower degree of
conversion (DC), can compromise the mechanical properties and bond strength of the
adhesive, potentially leading to premature bond failure.

A recent study investigated the influence of a rapid high-intensity light curing protocol (two
consecutive 3-second exposures at 2900 mW/cm?) on the DC of Heliosit and compared it with
a conventional protocol (two consecutive 10-second exposures at 1100 mW/cm?) and other
adhesives like Enlight and Transbond XT.[1][2] The findings indicate that while rapid curing
offers a significant time-saving advantage, it results in a statistically significant decrease in both
short-term and 24-hour DC values for all tested materials.[1][2]
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Comparative Analysis of Degree of Conversion

The degree of conversion was assessed using Fourier-transform infrared (FTIR) spectroscopy
at various time points after curing.[1][2] The quantitative data from this analysis is summarized
in the table below, comparing Heliosit with Enlight and Transbond XT under both conventional

and rapid curing protocols, with and without the presence of a metal bracket (MBG), which can
interfere with light transmission.
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Short-term DC

. Curing . . 24-hour DC
Material Condition (2, 6, 10 min)
Protocol (%)
(%)
o ) ) Lower than
Heliosit Conventional Control (CG) High-end range
short-term
Rapid Control (CG) 45.8 - 60.0 54.8-81.4
) Metal Bracket ) Lower than
Conventional High-end range
(MBG) short-term
Rapid Metal Bracket 43.0-50.1 (upto 49.7-79.0 (up to
api
P (MBG) 5.9% reduction) 4.7% reduction)
Enlight Conventional Control (CG) 44.4 - 64.4 54.4-82.8
_ 45.8 - 60.0 (4.4%
Rapid Control (CG) ) 548-814
reduction)
) Metal Bracket
Conventional 44.4 - 64.4 54.4 -82.8
(MBG)
_ Metal Bracket
Rapid 43.0-50.1 49.7-79.0
(MBG)
Transbond XT Conventional Control (CG) 44.4 - 64.4 54.4 -82.8
Rapid Control (CG) 45.8 - 60.0 54.8-81.4
Metal Bracket
Conventional 44.4 -64.4 54.4 - 82.8
(MBG)
) Metal Bracket
Rapid 43.0-50.1 49.7-79.0

(MBG)

Table 1: Degree of Conversion of Orthodontic Adhesives under Different Curing Protocols. Data
sourced from a comparative study on commercially available orthodontic adhesive systems.[1]

[2]

The data reveals that Heliosit, being a more flowable and translucent system due to its higher
monomer ratio (>85 wt%), exhibited high initial DC values.[1] However, this rapid initial
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polymerization consumes a larger portion of available monomers, leading to a comparatively
lower increase in post-cure DC at 24 hours.[1][3] The reduction in DC with rapid curing was
more pronounced for Heliosit, especially in the presence of a metal bracket, highlighting the
clinical challenges of ensuring adequate polymerization in obstructed areas.[1]

Experimental Protocol: Measuring the Degree of
Conversion

The degree of conversion of the orthodontic adhesives was determined using Fourier-transform
infrared (FTIR) spectroscopy. This technique measures the change in the concentration of
aliphatic C=C double bonds, which are consumed during the polymerization process.

Sample Preparation and Curing:

o Three commercially available orthodontic adhesive systems were tested: Heliosit, Enlight,
and Transbond XT.[1][2]

o Samples were tested under two conditions: a control group (CG) without any obstruction and
a metal bracket group (MBG) where a metal bracket was placed over the adhesive.[1][2]

» Two light-curing protocols were employed:

o Conventional Curing: Two consecutive 10-second exposures at a light intensity of 1100
mW/cm?2.[1][2]

o Rapid Curing: Two consecutive 3-second exposures at a light intensity of 2900 mW/cm2.[1]

[2]
FTIR Analysis:

e The DC was assessed at short-term intervals (2, 6, and 10 minutes) and after a 24-hour
period.[1][2]

e FTIR spectra of the uncured and cured adhesive samples were recorded.

» The degree of conversion was calculated based on the decrease in the peak area of the
aliphatic C=C absorption band relative to an internal standard peak (aromatic C=C) that does
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not change during polymerization.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental workflow for determining the
degree of conversion of Heliosit and other orthodontic adhesives.
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Figure 1: Experimental workflow for DC measurement.
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In conclusion, while rapid curing of Heliosit offers a significant reduction in clinical chair time, it
comes at the cost of a lower degree of conversion. This reduction is more pronounced in
clinically challenging situations, such as the presence of metal brackets. Therefore, clinicians
should be aware of this trade-off and consider the potential for compromised bond integrity
when employing accelerated curing protocols. Further research is warranted to optimize rapid
curing techniques to ensure adequate polymerization and long-term clinical success.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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